Cas no 1340464-24-5 (1-Methanesulfonamidocyclopentane-1-carboximidamide)

1-Methanesulfonamidocyclopentane-1-carboximidamide is a specialized organic compound featuring a cyclopentane backbone functionalized with both a methanesulfonamide and a carboximidamide group. This structure imparts unique reactivity, making it valuable in synthetic chemistry and pharmaceutical research. The sulfonamide moiety enhances stability and solubility, while the carboximidamide group offers versatile reactivity for further derivatization. Its well-defined molecular architecture allows for precise modifications, making it a useful intermediate in the development of bioactive molecules. The compound’s balanced physicochemical properties facilitate its application in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. Its synthetic accessibility and functional group compatibility further underscore its utility in advanced chemical synthesis.
1-Methanesulfonamidocyclopentane-1-carboximidamide structure
1340464-24-5 structure
Product Name:1-Methanesulfonamidocyclopentane-1-carboximidamide
CAS No:1340464-24-5
MF:C7H15N3O2S
MW:205.277899980545
CID:5743640
PubChem ID:64405829
Update Time:2025-05-25

1-Methanesulfonamidocyclopentane-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 1-Methanesulfonamidocyclopentane-1-carboximidamide
    • AKOS013728679
    • EN300-761645
    • 1340464-24-5
    • Cyclopentanecarboximidamide, 1-[(methylsulfonyl)amino]-
    • Inchi: 1S/C7H15N3O2S/c1-13(11,12)10-7(6(8)9)4-2-3-5-7/h10H,2-5H2,1H3,(H3,8,9)
    • InChI Key: UEJRNAIPPJBULZ-UHFFFAOYSA-N
    • SMILES: S(C)(NC1(C(=N)N)CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 205.08849790g/mol
  • Monoisotopic Mass: 205.08849790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • Boiling Point: 349.1±52.0 °C(Predicted)
  • pka: 6.77±0.20(Predicted)

1-Methanesulfonamidocyclopentane-1-carboximidamide Pricemore >>

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Additional information on 1-Methanesulfonamidocyclopentane-1-carboximidamide

Comprehensive Overview of 1-Methanesulfonamidocyclopentane-1-carboximidamide (CAS No. 1340464-24-5)

1-Methanesulfonamidocyclopentane-1-carboximidamide (CAS No. 1340464-24-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a cyclopentane core functionalized with both methanesulfonamide and carboximidamide groups. Its molecular framework makes it a promising candidate for applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapy. Researchers are increasingly exploring compounds like 1-Methanesulfonamidocyclopentane-1-carboximidamide for their potential to address unmet medical needs. The compound's sulfonamide moiety, in particular, is of interest due to its prevalence in FDA-approved drugs, such as antimicrobials and diuretics. This has led to a spike in searches for "sulfonamide derivatives in drug development" and "cyclopentane-based bioactive molecules," reflecting the scientific community's focus on this niche.

From a synthetic chemistry perspective, CAS No. 1340464-24-5 exemplifies the growing trend toward structure-activity relationship (SAR) studies. Its carboximidamide group offers a versatile handle for further derivatization, enabling researchers to fine-tune pharmacokinetic properties. Online forums and academic databases frequently feature queries like "how to modify carboximidamide for better bioavailability" or "synthetic routes for sulfonamidocyclopentane analogs," underscoring the compound's relevance in modern organic synthesis.

The compound's potential extends beyond therapeutics. In material science, its rigid cyclopentane scaffold is being investigated for designing high-performance polymers with tailored thermal stability. This interdisciplinary appeal aligns with trending search terms such as "organic compounds for advanced materials" and "bio-inspired molecular design." Notably, the methanesulfonamido group's electron-withdrawing characteristics are also being studied for applications in catalysis and molecular recognition systems.

Quality control and analytical profiling of 1-Methanesulfonamidocyclopentane-1-carboximidamide are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. Laboratories often search for "analytical methods for sulfonamide-containing compounds" or "CAS 1340464-24-5 characterization protocols," highlighting the need for standardized workflows in handling such specialized chemicals.

In conclusion, 1-Methanesulfonamidocyclopentane-1-carboximidamide (CAS No. 1340464-24-5) represents a multifaceted compound with broad applicability across life sciences and materials engineering. Its structural features resonate with current research trends, from drug discovery to smart material design, making it a subject of enduring scientific interest. As innovation accelerates, this compound is poised to play a pivotal role in addressing complex challenges in chemistry and biology.

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